Cas no 1270027-30-9 ((3R)-3-AMINO-3-(2-ANTHRYL)PROPAN-1-OL)

• Product Name: (3R)-3-AMINO-3-(2-ANTHRYL)PROPAN-1-OL
• CAS No: 1270027-30-9
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 5589891
• PubChem ID: 145708369
• Update Time: 2025-06-10

(3R)-3-AMINO-3-(2-ANTHRYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(2-ANTHRYL)PROPAN-1-OL
• 2-Anthracenepropanol, γ-amino-, (γR)-
• 1270027-30-9
• N13924

• Inchi： 1S/C17H17NO/c18-17(7-8-19)15-6-5-14-9-12-3-1-2-4-13(12)10-16(14)11-15/h1-6,9-11,17,19H,7-8,18H2/t17-/m1/s1
• InChI Key： XZRHTZQOMZSCEJ-QGZVFWFLSA-N
• SMILES： C(O)C[C@@H](N)C1=CC=C2C(=C1)C=C1C(C=CC=C1)=C2

Computed Properties

• Exact Mass: 251.131014166g/mol
• Monoisotopic Mass: 251.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Additional information on (3R)-3-AMINO-3-(2-ANTHRYL)PROPAN-1-OL

Introduction to (3R)-3-AMINO-3-(2-ANTHRYL)PROPAN-1-OL (CAS No. 1270027-30-9)

(3R)-3-AMINO-3-(2-ANTHRYL)PROPAN-1-OL (CAS No. 1270027-30-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3R)-3-amino-3-(9-anthryl)propan-1-ol, is characterized by its unique molecular structure, which includes an anthryl group and an amino alcohol moiety. The compound's chiral nature, specifically the (3R) configuration, adds to its complexity and potential biological activity.

The molecular formula of (3R)-3-amino-3-(2-anthryl)propan-1-ol is C₁₆H₁₇NO₂, and it has a molecular weight of 255.31 g/mol. The compound's physical properties, such as its solubility in various solvents and its melting point, are crucial for its application in drug development and other chemical processes. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

In the context of medicinal chemistry, (3R)-3-amino-3-(2-anthryl)propan-1-ol has been explored for its potential as a lead compound in the development of new therapeutic agents. The anthryl group, known for its strong electron-withdrawing properties, contributes to the compound's stability and reactivity. The amino alcohol moiety, on the other hand, provides opportunities for further functionalization and derivatization, which can enhance the compound's pharmacological properties.

One of the key areas of research involving (3R)-3-amino-3-(2-anthryl)propan-1-ol is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, (3R)-3-amino-3-(2-anthryl)propan-1-ol has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and anti-cancer properties, (3R)-3-amino-3-(2-anthryl)propan-1-ol has been investigated for its neuroprotective effects. Animal models have shown that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is thought to be mediated by its ability to scavenge free radicals and reduce oxidative stress.

The synthesis of (3R)-3-amino-3-(2-anthryl)propan-1-ol typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 9-anthraldehyde with an appropriate amino alcohol precursor followed by chiral resolution to obtain the desired (R)-enantiomer. The purity and enantiomeric excess (ee) of the final product are critical parameters that need to be carefully controlled during synthesis.

In terms of safety and toxicity, preliminary studies suggest that (3R)-3-amino-3-(2-anthryl)propan-1-ol has a favorable safety profile at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use. These evaluations typically include acute and chronic toxicity studies in animal models as well as genotoxicity assays.

The future prospects for (3R)-3-amino-3-(2-anthryl)propan-1-ol are promising. Ongoing clinical trials are exploring its efficacy in various therapeutic areas, including inflammatory diseases, cancer, and neurodegenerative disorders. Additionally, researchers are investigating novel delivery systems such as nanoparticles and liposomes to enhance the bioavailability and target specificity of this compound.

In conclusion, (3R)-3-amino-3-(2-anthryl)propan-1-ol (CAS No. 1270027-30-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with its diverse biological activities, makes it a valuable candidate for further development into new therapeutic agents. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the treatment of various diseases.